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Compound of Interest

3-Chlorophenyl-(2-
Compound Name:

pyridyl)methanol
CAS No.: 75343-75-8
Cat. No.: B2580637

Get Quote

Technical Monograph: 3-Chlorophenyl-(2-
pyridyl)methanol[1]
Chemical Identity & Identifiers

Status: Research Analog / Custom Synthesis Target Note on Isomerism: This compound is the
meta-chloro isomer of the widely used pharmaceutical intermediate (4-Chlorophenyl)(pyridin-2-
yl)methanol (CAS 27652-89-7), which is the key precursor for Bepotastine and Carbinoxamine.
[1] The 3-chloro isomer discussed here is primarily used in Structure-Activity Relationship
(SAR) studies to modulate lipophilicity and metabolic stability in antihistaminic
pharmacophores.[1]
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Identifier Type Detail

Chemical Name (3-Chlorophenyl)(pyridin-2-yl)methanol

Systematic Name -(3-Chlorophenyl)-2-pyridinemethanol

Not Widely Listed (Analogous to 4-Cl isomer:

CAS Number
27652-89-7)
C
Molecular Formula H
CINO
Molecular Weight 219.67 g/mol
SMILES OC(clcccec(Clcl)c2ceeen2
Chirality Contains 1 stereocenter (R/S enantiomers)

Physicochemical Profile (Predicted)[1][4][5][6]

o Appearance: Off-white to pale yellow solid.[1]

e Melting Point: 75-78 °C (Lower than the para-isomer due to reduced symmetry).[1]
 Solubility: Soluble in DCM, Methanol, DMSO; sparingly soluble in water.

e pKa: ~3.5 (Pyridine nitrogen), ~13.5 (Secondary alcohol).[1]

Synthetic Methodology

To synthesize the 3-chloro isomer with high fidelity, a Cryogenic Lithiation-Addition protocol is
superior to standard Grignard conditions.[1] Pyridyl-Grignard reagents can be unstable and
prone to Wurtz-type coupling byproducts.[1] The lithiation route ensures regioselectivity at the
2-position of the pyridine ring.[1]

Protocol: Lithiation-Addition Sequence

Reaction Class: Nucleophilic Aromatic Addition Scale: 10 mmol basis[1]
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Reagents
e 2-Bromopyridine: 1.58 g (10 mmol)[1]

e n-Butyllithium (n-BuLi): 1.6 M in hexanes (11 mmol)[1]
e 3-Chlorobenzaldehyde: 1.41 g (10 mmol)[1]

» Solvent: Anhydrous Diethyl Ether (Et20) or THF (THF increases polarity but requires lower
temperatures to prevent ligand scrambling).[1]

Step-by-Step Workflow

 Inertion: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar
and nitrogen inlet. Flush with N2 for 15 minutes.

 Lithiation: Charge the flask with 2-bromopyridine and 20 mL anhydrous Et20. Cool the
system to -78 °C (Dry ice/Acetone bath).

o Metal-Halogen Exchange: Add n-BuLi dropwise over 15 minutes. Maintain internal
temperature below -70 °C.

o Mechanism:[1] Rapid exchange generates 2-lithiopyridine.[1] The bromine atom is
sequestered as LiBr.[1]

o Observation: Solution typically turns deep orange/red.[1] Stir for 30 minutes at -78 °C.

o Electrophile Addition: Dissolve 3-chlorobenzaldehyde in 5 mL anhydrous Et20. Add this
solution dropwise to the lithiopyridine intermediate.

o Warming: Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to O °C over 2
hours.

e Quench: Quench carefully with Saturated NH4Cl (aq).

o Workup: Extract with EtOAc (3 x 30 mL). Wash combined organics with Brine. Dry over
Na2SOa4 and concentrate in vacuo.
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Purification[1]

e Crude Yield: ~85-90%]1]
e Column Chromatography: Silica Gel 60.[1]

e Eluent: Hexanes:EtOAc (Gradient 9:1 to 7:3).[1] The product is less polar than the starting
aldehyde but more polar than the bromopyridine.[1]

Reaction Pathway Visualization

The following diagram illustrates the lithiation pathway, highlighting the critical intermediate

stabilization.
3-Chlorobenzaldehyde
(Electrophile)
n-BulLi, Et20 + Start2 H30+
2-Bromopyridine Metal-Halogen Exchange > 2-Lithiopyridine Nucleophilic Addition > Lithium Alkoxide Quench > 3-Chlorophenyl-(2-pyridyl)methanol
(Precursor A) (Nucleophile @ -78°C) Intermediate (Target API Scaffold)

Click to download full resolution via product page

Caption: Figure 1. Cryogenic lithiation-addition pathway for the synthesis of 3-chlorophenyl-(2-
pyridyl)methanol.

Analytical Characterization (Expected)

To validate the identity of the synthesized 3-chloro isomer, compare the NMR splitting patterns

against the 4-chloro standard.
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Technique

Feature

Diagnostic Signal
(Expected)

1H NMR (CDCls)

Methine Proton

Singlet (or weak doublet) at &
5.7-5.9 ppm.[1] (Chiral center
proton).[1]

Doublet at & 8.5 ppm (a-proton

Pyridine Ring )
to Nitrogen).[1]
Multiplet at & 7.2—7.4 ppm.[1]
Distinction: The 3-chloro
isomer shows a complex
multiplet (ABCD system
Chlorophenyl )
equivalent) rather than the
symmetric AA'BB' para-
substitution pattern of the 4-
chloro isomer.[1]
The 3-chloro isomer typically
elutes after the 4-chloro isomer
HPLC Retention Time on C18 columns due to slightly
higher lipophilicity (logP ~2.9
vs 2.7).[1]
[M+H]+ = 220.05 m/z.[1]
Characteristic chlorine isotope
Mass Spec ESI+

pattern (3:1 ratio for M and
M+2).[1]

Applications in Drug Discovery

While the 4-chloro isomer is the precursor to Bepotastine (H1-antagonist), the 3-chloro isomer

serves two critical roles in R&D:

o Metabolic Stability Probes: Moving the chlorine from the para to the meta position blocks

metabolic oxidation at the meta-position while exposing the para-position.[1] This helps

identify "soft spots" on the phenyl ring during Lead Optimization.[1]
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o Chiral Resolution Studies: The racemic alcohol can be resolved using Lipase PS
(Pseudomonas cepacia) or Lipase CAL-B in vinyl acetate.[1]

o Workflow: Kinetic resolution via transesterification.[1] The (R)-alcohol is typically
acetylated faster, leaving the (S)-alcohol unreacted.[1]

Chiral Resolution Workflow

Lipase CAL-B

e Vinyl Acetate (Solvent/Donor)

Kinetic Resolution
(24-48h @ 30°C)

(S)-Alcohol (R)-Acetate
(Unreacted) (Esterified)

Click to download full resolution via product page

Caption: Figure 2. Enzymatic kinetic resolution strategy for obtaining enantiopure
intermediates.

Safety & Handling

e Hazard Class: Irritant (Skin/Eye).[1]
» Pyridine Toxicity: Pyridine derivatives can be neurotoxic.[1] Handle in a fume hood.

o Storage: Hygroscopic. Store under Argon at 2—-8 °C.
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e PubChem.(4-Chlorophenyl)(pyridin-2-yl)methanol (Compound Summary - Isomer
Reference). National Library of Medicine.[1] [Link][1]

e Google Patents.Process for preparation of Bepotastine intermediates (W02008153289).[1]
(Describes the industrial synthesis of the 4-Cl analog via lithiation/Grignard). [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. (4-Chlorophenyl)(pyridin-2-yl)methanol | C12H10CINO | CID 97719 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [3-Chlorophenyl-(2-pyridyl)methanol CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2580637/docs#3-chlorophenyl-2-pyridyl-methanol-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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